Cas no 1501413-97-3 (3-{1H-pyrrolo2,3-bpyridin-3-yl}butan-1-amine)

• Product Name: 3-{1H-pyrrolo2,3-bpyridin-3-yl}butan-1-amine
• CAS No: 1501413-97-3
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 5920945
• PubChem ID: 82603100
• Update Time: 2024-01-13

3-{1H-pyrrolo2,3-bpyridin-3-yl}butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{1H-pyrrolo2,3-bpyridin-3-yl}butan-1-amine
• EN300-1761808
• 1501413-97-3
• 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}butan-1-amine

• Inchi： 1S/C11H15N3/c1-8(4-5-12)10-7-14-11-9(10)3-2-6-13-11/h2-3,6-8H,4-5,12H2,1H3,(H,13,14)
• InChI Key： MVOOVPFGWJPHQF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CN=2)C(=C1)C(C)CCN

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.7Ų